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Abstract & Strategic Significance
This protocol details the definitive chemical shift assignment of D-Lyxose-1-13C in aqueous

solution. D-Lyxose, an aldopentose, exhibits complex mutarotation behavior distinct from

common hexoses like glucose. While D-glucose predominantly adopts the

chair conformation, D-lyxose exists as a dynamic equilibrium of conformers, with the

-pyranose form often favoring the inverted

chair.

The use of C1-selective isotopic labeling (99% 13C) is the critical experimental lever. It

provides a ~100-fold sensitivity enhancement for the anomeric carbon, enabling the detection

of trace tautomers (furanoses and acyclic aldehydes) that are otherwise invisible in natural

abundance spectra. This guide focuses on distinguishing the major

- and

-pyranose anomers using scalar coupling constants (

) as the primary assignment metric, a method superior to chemical shift reliance alone.
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Materials & Experimental Setup
Reagents

Analyte: D-Lyxose-1-13C (Enrichment >99%).

Solvent: Deuterium Oxide (

), 99.9% D.

Internal Standard: Sodium 2,2-dimethyl-2-silapentane-5-sulfonate (DSS) or TSP (0.00 ppm

reference). Note: Avoid dioxane if analyzing trace signals to prevent overlap.

Sample Preparation
Dissolve 10–20 mg of D-Lyxose-1-13C in 0.6 mL of

.

Allow the solution to equilibrate at room temperature (25°C) for at least 4 hours to ensure

mutarotation equilibrium is reached.

Transfer to a high-precision 5 mm NMR tube.

Instrument Configuration
Field Strength:

400 MHz (1H), corresponding to 100 MHz (13C).

Temperature: 298 K (25°C) or 303 K (30°C).

Pulse Sequences:

EXP-1 (Quantitative): 1D 13C with inverse gated decoupling (decoupler ON during

acquisition, OFF during delay) to suppress NOE and ensure quantitative integration. Delay

(typically 10–20 s for anomeric carbons).

EXP-2 (Structural): 1D 13C coupled spectrum (Gated decoupling: ON during delay, OFF

during acquisition) to measure
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.

Results: Tautomeric Equilibrium & Assignment
The Tautomeric Landscape
In aqueous solution, D-Lyxose exists primarily as a mixture of two pyranose anomers, with

furanose forms present only in minor quantities (<2%).

Tautomer
Abundance (approx.)[1][2]
[3][4][5][6]

Conformation Note

-D-Lyxopyranose ~70%
Predominantly

chair

-D-Lyxopyranose ~28-30%
Predominantly

chair

-D-Lyxofuranose < 1.5% Minor

-D-Lyxofuranose < 0.5% Trace

Chemical Shift Assignment Table (D2O)
The following assignments are based on C1-labeled data. The chemical shifts (

) are reported relative to external TMS/DSS.
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Signal C1 (ppm)
Multiplicity
(Coupled) (Hz)

Assignment
Logic

Major 94.8 Doublet 172 Hz -pyranose (Axial

OH / Eq H)

Minor 95.2 Doublet 160 Hz -pyranose (Eq

OH / Ax H)

Trace 1 ~96.5 Doublet ~175 Hz -furanose

Trace 2 ~102.0 Doublet ~150 Hz -furanose

> Critical Note: Unlike glucose, where the

-anomer is downfield and major, in D-Lyxose the

-anomer is the major species but appears slightly upfield (or very close) to the

-anomer. Reliance solely on chemical shift position is risky; coupling constants are mandatory
for verification.

Mechanistic Assignment via Coupling Constants
The magnitude of the one-bond heteronuclear coupling constant,

, is stereochemically dependent on the orientation of the C1-H1 bond relative to the ring
oxygen lone pairs (the Perlin Effect).

-Anomer (

Hz): The C1-H1 bond is equatorial (in the

frame) or pseudo-equatorial. The lone pair on the ring oxygen is anti-periplanar to the C-H
bond, maximizing the Fermi contact interaction and increasing the

value.

-Anomer (
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Hz): The C1-H1 bond is axial. The lack of anti-periplanar orbital overlap results in a smaller
coupling constant.

Experimental Protocol Workflow
The following diagram illustrates the decision tree for assigning the C1 signals in D-Lyxose-1-

13C.

Start: D-Lyxose-1-13C Sample in D2O

Acquire 13C NMR Spectra
(Decoupled & Coupled)

Analyze C1 Region (90-105 ppm)

Signal A (Major, ~70%)
~94.8 ppm

High Intensity

Signal B (Minor, ~30%)
~95.2 ppm

Lower Intensity

Measure 1J(C1,H1)
Value: ~172 Hz

Measure 1J(C1,H1)
Value: ~160 Hz

Assignment: alpha-D-Lyxopyranose
(Axial OH / Equatorial H)

Large J (>170Hz)

Assignment: beta-D-Lyxopyranose
(Equatorial OH / Axial H)

Small J (<165Hz)

Click to download full resolution via product page

Figure 1: Decision logic for assigning anomeric configurations based on signal intensity and

heteronuclear coupling constants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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